2-[4-(3-Methyl-1,2,4-oxadiazol-5-yl)triazol-1-yl]ethanamine;hydrochloride

• IUPAC Name: 2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)triazol-1-yl]ethanamine;hydrochloride
• InChI: InChI=1S/C7H10N6O.ClH/c1-5-9-7(14-11-5)6-4-13(3-2-8)12-10-6;/h4H,2-3,8H2,1H3;1H
• InChI Key: BHZWHAPCMKCJSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CN(N=N2)CCN.Cl
• Molecular Formula: C7H11ClN6O
• Molecular Weight: 230.65 g/mol

Description

1,2,4-Oxadiazoles are five-membered heterocyclic compounds containing two nitrogen atoms, one oxygen atom, and two carbon atoms. They are known pharmacophores, which are frequently encountered in active pharmaceutical ingredients with various therapeutic focuses. For example, some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Synthesis Analysis

An efficient one-pot method has been developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The structures of two anilines were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed.

Chemical Reactions Analysis

In organic chemistry, the 1,2,4-oxadiazole ring serves as a convenient precursor for the generation of other heterocyclic and acyclic compounds via thermal and photochemical ring cleavages or reactions with various nucleophilic reagents. These processes typically proceed under harsh conditions and, in many cases, are characterized by low or moderate yields of products.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazoles can vary greatly depending on the specific compound. For example, one compound was reported as a beige powder with a melting point of 188–190°C.

Mechanism of Action

The mechanism of action of 1,2,4-oxadiazoles can vary greatly depending on the specific compound and its biological target. Some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

The development of novel efficient and convenient methods for the synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. These compounds have potential applications in various fields, including pharmaceutical chemistry, materials chemistry, and synthetic organic chemistry.